Cas no 55950-27-1 (1,3-Benzodioxole-5-carboxaldehyde, 4-bromo-6-methoxy-)

1,3-Benzodioxole-5-carboxaldehyde, 4-bromo-6-methoxy- structure
55950-27-1 structure
Product Name:1,3-Benzodioxole-5-carboxaldehyde, 4-bromo-6-methoxy-
CAS No:55950-27-1
MF:C9H7BrO4
MW:259.053482294083
CID:350239
PubChem ID:71444924
Update Time:2025-04-19

1,3-Benzodioxole-5-carboxaldehyde, 4-bromo-6-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole-5-carboxaldehyde, 4-bromo-6-methoxy-
    • 4-bromo-6-methoxy-1,3-benzodioxole-5-carbaldehyde
    • DTXSID80853672
    • 4-Bromo-6-methoxy-2H-1,3-benzodioxole-5-carbaldehyde
    • 55950-27-1
    • Inchi: 1S/C9H7BrO4/c1-12-6-2-7-9(14-4-13-7)8(10)5(6)3-11/h2-3H,4H2,1H3
    • InChI Key: ODXFQMQNEDZWIP-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=O)C(=CC2=C1OCO2)OC

Computed Properties

  • Exact Mass: 257.95271
  • Monoisotopic Mass: 257.95277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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